3-Methoxyestra-2,5(10)-dien-17-one
3-Methoxyestra-2,5(10)-dien-17-one
Brand Name:
Vulcanchem
CAS No.:
17976-32-8
VCID:
VC0147772
InChI:
InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-17H,3,5-11H2,1-2H3/t15-,16-,17+,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3CC=C(C4)OC
Molecular Formula:
C19H26O2
Molecular Weight:
286.4 g/mol
3-Methoxyestra-2,5(10)-dien-17-one
CAS No.: 17976-32-8
Reference Standards
VCID: VC0147772
Molecular Formula: C19H26O2
Molecular Weight: 286.4 g/mol
| CAS No. | 17976-32-8 |
|---|---|
| Product Name | 3-Methoxyestra-2,5(10)-dien-17-one |
| Molecular Formula | C19H26O2 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-methoxy-13-methyl-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-17H,3,5-11H2,1-2H3/t15-,16-,17+,19+/m1/s1 |
| Standard InChIKey | NSUVCVKCWGOYPV-VXNCWWDNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3CC=C(C4)OC |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3CC=C(C4)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3CC=C(C4)OC |
| Synonyms | 3-Methoxy-estra-2,5(10)-dien-17-one |
| PubChem Compound | 22791425 |
| Last Modified | Nov 11 2021 |
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